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Compound of Interest

Compound Name: Cupric selenate

Cat. No.: B228449 Get Quote

This technical guide provides a comprehensive overview of the molecular weight and density of

cupric selenate, intended for researchers, scientists, and professionals in drug development.

The document outlines the key physical properties, details the experimental methodologies for

their determination, and presents a logical framework for molecular weight calculation.

Quantitative Data Summary
The physical properties of cupric selenate are presented below, distinguishing between its

anhydrous and pentahydrate forms.

Property
Anhydrous Cupric
Selenate (CuSeO₄)

Cupric Selenate
Pentahydrate
(CuSeO₄·5H₂O)

Molecular Weight 206.51 g/mol [1] 296.59 g/mol [2]

206.5 g/mol [3][4][5]

Density 2.6 g/cm³[4][6] 2.559 g/mL[7]

Appearance Solid[4] Light blue solid[1]

Molecular Formula CuO₄Se[1][3] CuH₁₀O₉Se[2]
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The determination of the molecular weight and density of inorganic compounds like cupric
selenate involves precise experimental techniques. Below are detailed methodologies for key

experiments.

Determination of Density
1. Gas Pycnometry (Helium Pycnometry)

Gas pycnometry is a common and highly accurate method for determining the skeletal density

of a solid powder.[1] It operates on the principle of gas displacement, typically using an inert

gas like helium, and Boyle's Law.[7]

Principle: The volume of the solid material is determined by measuring the pressure change

of helium in a calibrated volume. Helium is used because its small atomic size allows it to

penetrate small pores, providing a more accurate measurement of the solid's volume,

excluding pore volume.[7]

Methodology:

A known mass of the cupric selenate sample is placed in a sample chamber of a known

volume.

The sample chamber is sealed and purged with helium to remove any adsorbed gases.

Helium is introduced into a reference chamber of a known volume at a specific pressure.

A valve connecting the reference and sample chambers is opened, allowing the gas to

expand into the sample chamber.

The final equilibrium pressure is measured.

By applying Boyle's Law, the volume of the sample can be calculated from the initial and

final pressures and the known volumes of the chambers.

The density is then calculated by dividing the mass of the sample by its measured volume.

2. X-ray Crystallography
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For crystalline solids, X-ray crystallography can be used to determine the density with high

precision.[2] This method relies on determining the crystal structure and unit cell dimensions.

Principle: By diffracting X-rays off a single crystal of cupric selenate, the arrangement of

atoms in the crystal lattice and the dimensions of the unit cell can be determined. The

density is calculated from the mass of the atoms in the unit cell and the volume of the unit

cell.

Methodology:

A suitable single crystal of cupric selenate is mounted on a goniometer.

The crystal is irradiated with a monochromatic X-ray beam.

The diffraction pattern is collected on a detector as the crystal is rotated.

The positions and intensities of the diffraction spots are used to determine the unit cell

parameters (a, b, c, α, β, γ) and the space group.

This information reveals the number of formula units (Z) per unit cell.

The volume (V) of the unit cell is calculated from its parameters.

The density (ρ) is then calculated using the formula: ρ = (Z × M) / (V × Nₐ), where M is the

molar mass and Nₐ is Avogadro's number.[8]

Determination of Molecular Weight
1. Mass Spectrometry

Mass spectrometry is a powerful analytical technique for determining the molecular weight of a

compound by measuring the mass-to-charge ratio of its ions.[9] For inorganic salts, techniques

like Inductively Coupled Plasma Mass Spectrometry (ICP-MS) can be utilized.[10]

Principle: The sample is ionized, and the resulting ions are accelerated and separated based

on their mass-to-charge ratio by electric and magnetic fields. A detector then measures the

abundance of each ion.
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Methodology:

A dilute solution of cupric selenate is introduced into the mass spectrometer.

The sample is vaporized and ionized in a high-temperature plasma (for ICP-MS). This

process breaks the compound down into its constituent elemental ions.[11]

The ions are guided into a mass analyzer, which separates them according to their mass-

to-charge ratio.

A detector records the intensity of each ion, producing a mass spectrum.

By identifying the isotopic peaks for copper, selenium, and oxygen, the elemental

composition can be confirmed, and the molecular weight of the original cupric selenate
molecule can be accurately reconstructed.

Logical Relationship Diagram
The following diagram illustrates the logical process of calculating the molecular weight of

anhydrous cupric selenate from the atomic weights of its constituent elements.

Caption: Logical workflow for calculating the molecular weight of cupric selenate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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